Cas no 162334-82-9 (1(2H)-Isoquinolinone, 3,4-dihydro-2-propyl-)
162334-82-9 structure
Product Name:1(2H)-Isoquinolinone, 3,4-dihydro-2-propyl-
CAS No:162334-82-9
MF:C12H15NO
MW:189.253603219986
CID:1342921
PubChem ID:10081208
Update Time:2025-04-20
1(2H)-Isoquinolinone, 3,4-dihydro-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Isoquinolinone, 3,4-dihydro-2-propyl-
- 2-propyl-3,4-dihydroisoquinolin-1-one
- DTXSID10435268
- 162334-82-9
-
- Inchi: 1S/C12H15NO/c1-2-8-13-9-7-10-5-3-4-6-11(10)12(13)14/h3-6H,2,7-9H2,1H3
- InChI Key: JOJFZCBPAOJAMM-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2CCN1CCC
Computed Properties
- Exact Mass: 189.11545
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1(2H)-Isoquinolinone, 3,4-dihydro-2-propyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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